4-Methylbenzenesulfonate L-Phenylalanine 2,2,2-Trichloroethyl Ester
4-Methylbenzenesulfonate L-Phenylalanine 2,2,2-Trichloroethyl Ester
Brand Name:
Vulcanchem
CAS No.:
69472-84-0
VCID:
VC0133304
InChI:
InChI=1S/C11H12Cl3NO2.C7H8O3S/c12-11(13,14)7-17-10(16)9(15)6-8-4-2-1-3-5-8;1-6-2-4-7(5-3-6)11(8,9)10/h1-5,9H,6-7,15H2;2-5H,1H3,(H,8,9,10)/t9-;/m0./s1
SMILES:
CC1=CC=C(C=C1)S(=O)(=O)O.C1=CC=C(C=C1)CC(C(=O)OCC(Cl)(Cl)Cl)N
Molecular Formula:
C18H20Cl3NO5S
Molecular Weight:
468.77
4-Methylbenzenesulfonate L-Phenylalanine 2,2,2-Trichloroethyl Ester
CAS No.: 69472-84-0
Reference Standards
VCID: VC0133304
Molecular Formula: C18H20Cl3NO5S
Molecular Weight: 468.77
| CAS No. | 69472-84-0 |
|---|---|
| Product Name | 4-Methylbenzenesulfonate L-Phenylalanine 2,2,2-Trichloroethyl Ester |
| Molecular Formula | C18H20Cl3NO5S |
| Molecular Weight | 468.77 |
| IUPAC Name | 4-methylbenzenesulfonic acid;2,2,2-trichloroethyl (2S)-2-amino-3-phenylpropanoate |
| Standard InChI | InChI=1S/C11H12Cl3NO2.C7H8O3S/c12-11(13,14)7-17-10(16)9(15)6-8-4-2-1-3-5-8;1-6-2-4-7(5-3-6)11(8,9)10/h1-5,9H,6-7,15H2;2-5H,1H3,(H,8,9,10)/t9-;/m0./s1 |
| Standard InChIKey | ZUSJOQRXWCOPOO-FVGYRXGTSA-N |
| SMILES | CC1=CC=C(C=C1)S(=O)(=O)O.C1=CC=C(C=C1)CC(C(=O)OCC(Cl)(Cl)Cl)N |
| PubChem Compound | 71750214 |
| Last Modified | Nov 11 2021 |
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